1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine

• IUPAC Name: 1-cyclopropylsulfonyl-4-(4-fluorophenyl)sulfonylpiperidine
• InChI: InChI=1S/C14H18FNO4S2/c15-11-1-3-12(4-2-11)21(17,18)13-7-9-16(10-8-13)22(19,20)14-5-6-14/h1-4,13-14H,5-10H2
• InChI Key: LWUCVQHCBHIMTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCC(CC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H18FNO4S2
• Molecular Weight: 347.4 g/mol

Description

1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine, also known as CSP, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. CSP is a piperidine-based compound that is structurally similar to other drugs used in the treatment of various medical conditions. The purpose of

Mechanism of Action

The mechanism of action of 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine is complex and not fully understood. It is believed to work by modulating the activity of various signaling pathways in cells. Specifically, 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. Additionally, 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine has been shown to activate the Nrf2/ARE pathway, which is involved in antioxidant defense and cellular stress response.
Biochemical and Physiological Effects:
1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine has a range of biochemical and physiological effects that are relevant to its potential therapeutic applications. It has been shown to modulate the activity of various enzymes, including COX-2 and iNOS, which are involved in inflammation. Additionally, 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine has been shown to increase the expression of various antioxidant enzymes, including SOD and catalase. These effects suggest that 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine may have broad therapeutic potential for a range of medical conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine in lab experiments include its broad therapeutic potential, its ability to modulate multiple signaling pathways, and its relatively low toxicity. However, there are also limitations to using 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine in lab experiments. For example, the synthesis of 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine is complex and requires specialized equipment and expertise. Additionally, the mechanism of action of 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine is not fully understood, which makes it difficult to predict its effects in different experimental systems.

Future Directions

There are many potential future directions for research on 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine. One area of interest is the development of new synthesis methods that are more efficient and scalable. Additionally, further research is needed to fully understand the mechanism of action of 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine and its effects on different signaling pathways. Finally, there is a need for more preclinical and clinical studies to evaluate the therapeutic potential of 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine for different medical conditions.

Synthesis Methods

The synthesis of 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine involves a multi-step process that begins with the reaction of cyclopropylamine with piperidine-4-carboxylic acid. The resulting compound is then reacted with 4-fluorobenzenesulfonyl chloride to produce 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine. The synthesis of 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine has been the subject of extensive scientific research due to its potential as a therapeutic agent. It has been shown to have activity against a range of medical conditions, including cancer, inflammation, and neurological disorders. In cancer research, 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine has been shown to reduce inflammation and oxidative stress. In neurological research, 1-(Cyclopropylsulfonyl)-4-((4-fluorophenyl)sulfonyl)piperidine has been shown to have neuroprotective effects and improve cognitive function.